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Compound of Interest

Compound Name: di-n-Amyl disulfide

Cat. No.: B090501

An In-depth Technical Guide to Di-n-Amyl Disulfide: Chemical Properties and Structure
Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties of di-n-amyl disulfide (also known as dipentyl disulfide). It is intended for
researchers, scientists, and professionals in drug development and materials science. This
document details the compound's structure, physicochemical properties, spectroscopic data,
synthesis protocols, and key chemical reactions. All quantitative data is presented in tabular
format for clarity and ease of comparison. Furthermore, this guide includes detailed
experimental protocols and visual diagrams generated using Graphviz to illustrate the chemical
structure, synthesis workflows, and reaction pathways.

Introduction

Di-n-amyl disulfide, a member of the organic disulfide family, is a symmetrical aliphatic
disulfide with two n-pentyl groups linked by a disulfide bond (-S-S-).[1] Organic disulfides are
notable for the pivotal role they play in biochemistry, particularly in the tertiary and quaternary
structures of proteins through the formation of disulfide bridges between cysteine residues.[2]
Di-n-amyl disulfide serves as a valuable compound in various fields, including organic
synthesis, materials science, and research into potential biological activities.[1] Its reversible
bond exchange capability makes it useful in dynamic covalent chemistry.[1]
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Chemical Structure and Identifiers

The structure of di-n-amyl disulfide consists of a ten-carbon chain interrupted by a disulfide
linkage between the fifth and sixth carbon positions (if numbered linearly, though IUPAC
naming conventions differ). The disulfide bond has a characteristic C-S-S-C dihedral angle
approaching 90°.[2]

Workflow for One-Pot Synthesis

Reaction at 40°C

Combine Reactants:
- n-Pentyl Halide
- Thiourea
- Elemental Sulfur

Product Isolation:
- Extraction
- Purification

Add Solvent & Base:
- Wet Polyethylene Glycol
- Sodium Carbonate

Di-n-Amyl Disulfide

Key Reactions of Di-n-Amyl Disulfide

Di-n-Amyl Disulfide
(R-S-S-R)

Oxidation Reduction
[H202] [LiAIH4]

n-Pentanethiol
(2 R-SH)

Further Oxidation

Sulfoxide
(R-S(0)-S-R)

Sulfone
(R-S(0)2-S-R)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b090501?utm_src=pdf-body
https://en.wikipedia.org/wiki/Disulfide
https://www.benchchem.com/product/b090501?utm_src=pdf-body-img
https://www.benchchem.com/product/b090501?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b7820525
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 2. Disulfide - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [di-n-Amyl disulfide chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090501#di-n-amyl-disulfide-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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